Cas no 1351641-51-4 (N-4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide)

• Product Name: N-4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide
• CAS No: 1351641-51-4
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 6203426
• PubChem ID: 56765140
• Update Time: 2025-10-31

N-4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide
• AKOS024537509
• SR-01000927003
• 1351641-51-4
• N-[4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-yl]cyclopropanecarboxamide
• N-(4-(4-benzylpiperidine-1-carbonyl)oxazol-2-yl)cyclopropanecarboxamide
• VU0536015-1
• SR-01000927003-1
• F6196-0287

• Inchi： 1S/C20H23N3O3/c24-18(16-6-7-16)22-20-21-17(13-26-20)19(25)23-10-8-15(9-11-23)12-14-4-2-1-3-5-14/h1-5,13,15-16H,6-12H2,(H,21,22,24)
• InChI Key： MVUMRLCTVRHNTM-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1=NC(=CO1)C(N1CCC(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 353.17394160g/mol
• Monoisotopic Mass: 353.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on N-4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide

Comprehensive Overview of N-4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide (CAS No. 1351641-51-4)

In the realm of organic chemistry and pharmaceutical research, N-4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide (CAS No. 1351641-51-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a benzylpiperidine moiety and a cyclopropanecarboxamide group, is often explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique oxazole ring, which is known to contribute to the compound's stability and bioactivity.

The synthesis of N-4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide involves multi-step organic reactions, including amide coupling and cyclization processes. These methods are widely discussed in academic circles, especially in the context of heterocyclic chemistry. The compound's CAS No. 1351641-51-4 serves as a critical identifier in chemical databases, facilitating its retrieval for further studies. Given the growing demand for novel small-molecule therapeutics, this compound has garnered attention for its potential role in targeting specific biological pathways.

One of the most frequently asked questions in online forums and academic discussions revolves around the pharmacological properties of N-4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide. While extensive clinical data may not yet be available, preliminary studies suggest its relevance in modulating enzyme activity or receptor interactions. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The benzylpiperidine component, in particular, is often associated with central nervous system (CNS) drug design, making this compound a subject of interest for neurological applications.

From an industrial perspective, the scalability of synthesizing N-4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide is a topic of ongoing research. Optimizing reaction conditions to improve yield and purity is a key focus, especially for companies engaged in high-throughput screening. The compound's oxazole ring also makes it a candidate for catalysis studies, as this heterocycle is known to participate in various chemical transformations. Such applications are particularly relevant in the context of green chemistry, where efficient and sustainable synthetic routes are prioritized.

In summary, N-4-(4-benzylpiperidine-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide (CAS No. 1351641-51-4) represents a fascinating area of study at the intersection of medicinal chemistry and organic synthesis. Its structural complexity and potential bioactivity make it a valuable subject for researchers aiming to address unmet medical needs or explore new chemical spaces. As the scientific community continues to uncover its properties, this compound is likely to remain a focal point in both academic and industrial research.